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Compound of Interest

Compound Name: 2-(Butylamino)ethanol

Cat. No.: B091342

Essential Safety and Handling Guide for 2-
(Butylamino)ethanol

This guide provides immediate, essential safety and logistical information for handling 2-
(Butylamino)ethanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physicochemical and Toxicological Data

Understanding the properties of 2-(Butylamino)ethanol is crucial for safe handling. The
following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties[1]
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Property Value

Appearance Colorless liquid

Odor Amine-like

pH 11.9 (at 100 g/l, 20 °C)
Melting Point -2.5°C

Boiling Point 198 - 200 °C

Flash Point 85 °C

Upper Explosion Limit 8.6 %(V)

Lower Explosion Limit 1.5 %(V)

Vapor Pressure

0.14 hPa at 20 °C

Relative Density

0.891 g/cm?3 at 25 °C

Water Solubility

approx. 1,000 g/l at 20 °C

Table 2: Toxicological Data[1]

Test

Result

Acute Toxicity (Oral, Rat)

LD50: 892 - 1,310 mg/kg

Skin Corrosion/Irritation (Rabbit)

Causes severe skin burns

Serious Eye Damage/Irritation (Rabbit)

Corrosive

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[2][3]

[4]

o Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[2] Use

equipment approved under government standards such as NIOSH (US) or EN 166 (EU).[2]
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¢ Skin Protection:

o Gloves: Chemically resistant gloves such as neoprene, nitrile rubber, or viton are
recommended.[5] Regularly inspect gloves for any signs of degradation and replace them
frequently.

o Protective Clothing: Wear a chemically resistant apron, lab coat, or coveralls to prevent
skin contact.[5] Contaminated clothing should be removed immediately and laundered
before reuse.[5]

o Footwear: Closed-toe shoes are required. For larger quantities or in case of potential
spills, chemically resistant boots are advised.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
vapors or mists, use a NIOSH-approved respirator with an organic vapor cartridge.[5] For
emergency situations or unknown concentrations, a self-contained breathing apparatus
(SCBA) should be used.[5][6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Handling and Storage

o Ventilation: Always handle 2-(Butylamino)ethanol in a well-ventilated area, preferably in a
chemical fume hood.[1]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2][4] This substance is a combustible liquid.[2][4]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[1][2]
Opened containers must be carefully resealed and kept upright to prevent leakage.[1]

Spill Management

In the event of a spill, follow these steps:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.
Do not use combustible materials.

Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly with soap and water.

Disposal

All waste, including contaminated absorbent materials, must be handled as hazardous waste
and disposed of in accordance with local, state, and federal regulations.[2][7] Do not mix with
other waste.[2] Leave the chemical in its original container if possible.[2]

Emergency Procedures: First Aid

Immediate action is critical in case of exposure.

Inhalation: Move the person to fresh air.[1][6] If breathing is difficult or has stopped, provide
artificial respiration.[1][8] Seek immediate medical attention.[1][2][3][4][6]

» Skin Contact: Immediately remove all contaminated clothing.[1][3][6] Flush the affected skin
with plenty of soap and water for at least 15 minutes.[1][5][6][8] Seek immediate medical
attention.[1][2][3][6]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5][6][8] Remove contact lenses if present
and easy to do so.[1][2][3] Seek immediate medical attention.[1][2][3][4][6]

e Ingestion: Do NOT induce vomiting.[1][2][3][6] Rinse the mouth with water.[1][6] Never give
anything by mouth to an unconscious person.[1][6] Seek immediate medical attention.[1][2]

[3]416]

Workflow for Handling and Disposal of 2-
(Butylamino)ethanol
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- Don appropriate PPE

Proceed with caution

Handling
- Use in fume hood
- Avoid ignition sources
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- Tightly sealed container

Dispose of waste

Spill Response
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- Contain & Collect

Dispose of contaminated materials

Waste Disposal
- Label as hazardous waste
- Follow regulations

Safely disposed

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

